Molecular Weight and Density: Bromo Analog Significantly Heavier and Denser Than Des-Bromo and 4-Methyl Congeners
The target 4-bromo compound exhibits a molecular weight of 280.14 g/mol and a predicted density of 2.09 g/cm³, which are substantially higher than the des-bromo analog (201.25 g/mol; 1.66 g/cm³) and the 5-amino-4-methyl analog (215.27 g/mol; 1.58 g/cm³) . This reflects the heavy atom effect of bromine, which can be leveraged to increase target residence time or alter pharmacokinetic distribution profiles in lead optimization programs.
| Evidence Dimension | Molecular Weight and Density |
|---|---|
| Target Compound Data | MW: 280.14 g/mol; Density: 2.09 ± 0.1 g/cm³ |
| Comparator Or Baseline | Des-bromo (H) analog: MW 201.25 g/mol, Density 1.66 ± 0.1 g/cm³; 4-Chloro analog: MW 235.69 g/mol, Density 1.81 ± 0.1 g/cm³; 4-Methyl analog: MW 215.27 g/mol, Density 1.58 ± 0.1 g/cm³ |
| Quantified Difference | MW: +39% vs. H, +30% vs. Me; Density: +26% vs. H, +32% vs. Me |
| Conditions | Predicted physicochemical properties from standardized computational models at 25 °C and atmospheric pressure |
Why This Matters
For medicinal chemistry procurement, these differences directly impact calculated drug-likeness metrics (e.g., Lipinski's Rule of 5) and the physical handling of gram-scale batches during formulation.
